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For Researchers, Scientists, and Drug Development Professionals

Introduction
D-Gluco-2-heptulose is a seven-carbon ketoheptose monosaccharide. As a member of the

heptose family, it and its derivatives are of increasing interest in glycobiology and drug

discovery due to their roles in various biological processes. A thorough understanding of its

three-dimensional structure is paramount for elucidating its function and for the rational design

of novel therapeutics. This technical guide provides an in-depth exploration of the

stereochemistry of D-Gluco-2-heptulose, detailing its structural representations, and outlining

the key experimental protocols used to determine its configuration.

Stereochemical Definition and Representation
The name D-Gluco-2-heptulose precisely defines its stereochemical configuration. The "D"

designation refers to the stereocenter furthest from the carbonyl group (C6), which has the

same configuration as D-glyceraldehyde. The "Gluco" prefix indicates that the stereocenters at

C3, C4, and C5 have the same configuration as D-glucose. The "2-heptulose" specifies a

seven-carbon chain with a ketone group at the C2 position.

Fischer Projection
The open-chain form of D-Gluco-2-heptulose can be represented by a Fischer projection,

which illustrates the stereochemistry at each chiral center.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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